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Compound of Interest

Compound Name: OX04528

Cat. No.: B15607985 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

OX04528 in in vitro settings.

Frequently Asked Questions (FAQs)
Q1: What is OX04528 and what is its primary mechanism of action?

OX04528 is a highly potent and selective G protein-coupled receptor 84 (GPR84) agonist.[1][2]

[3] Its primary mechanism of action is to activate GPR84, leading to the inhibition of cyclic AMP

(cAMP) production.[1][4][5] It is a G-protein biased agonist, meaning it selectively activates the

G-protein signaling pathway without recruiting β-arrestin-2.[1][5]

Q2: What is the recommended solvent for dissolving OX04528?

OX04528 is soluble in DMSO and ethanol.[2][5] For cell-based assays, it is recommended to

prepare a concentrated stock solution in DMSO.

Q3: Does OX04528 exhibit cytotoxicity?

OX04528 has been shown to have no evidence of cytotoxicity in CHO-hGPR84 and CHO-K1

cells at concentrations up to 30 µM after a 20-hour incubation.[1] However, it is always

recommended to perform a cytotoxicity assay in your specific cell line and experimental

conditions.
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Q4: Is OX04528 selective for GPR84?

Yes, OX04528 is highly selective for GPR84 and does not show activity at other related

receptors such as FFA1, FFA4, and CB2.[1][3]

Troubleshooting Guides
Issue 1: No or low activity of OX04528 observed in a cAMP assay.

If you are not observing the expected decrease in forskolin-induced cAMP levels after

treatment with OX04528, consider the following troubleshooting steps:

Confirm GPR84 Expression: Ensure that the cell line you are using endogenously expresses

GPR84 at a sufficient level, or is engineered to express recombinant GPR84.

Compound Integrity: Verify the integrity and concentration of your OX04528 stock solution.

Improper storage or multiple freeze-thaw cycles can degrade the compound.

Solubility Issues: Ensure that OX04528 is fully dissolved in your final assay medium.

Precipitation of the compound will lead to a lower effective concentration. Consider the final

DMSO concentration and its potential effects on the cells.

Assay Conditions: Optimize the concentration of forskolin or other adenylyl cyclase

activators used to stimulate cAMP production. The concentration of OX04528 should be

titrated to determine the optimal dose for your specific cell system.

Cell Health: Ensure that the cells are healthy and within a suitable passage number.
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Start: cAMP Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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